molecular formula C12H9Cl2O2P B8322600 Dichlorophosphinic acid 2-biphenylyl ester

Dichlorophosphinic acid 2-biphenylyl ester

Cat. No.: B8322600
M. Wt: 287.07 g/mol
InChI Key: DHDKHEFRFQLNCX-UHFFFAOYSA-N
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Description

Dichlorophosphinic acid 2-biphenylyl ester is a useful research compound. Its molecular formula is C12H9Cl2O2P and its molecular weight is 287.07 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H9Cl2O2P

Molecular Weight

287.07 g/mol

IUPAC Name

1-dichlorophosphoryloxy-2-phenylbenzene

InChI

InChI=1S/C12H9Cl2O2P/c13-17(14,15)16-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H

InChI Key

DHDKHEFRFQLNCX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC=CC=C2OP(=O)(Cl)Cl

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A four-necked 1-liter flask, equipped with a stirrer, a thermometer, and a reflux condenser, was filled with 170.2 g (1 mol) of 2-hydroxybiphenyl, 337.3 g (2.2 mol) of phosphorus oxychloride and 0.95 g (0.01 mol) of anhydrous magnesium chloride. This mixed liquid was heated to the temperature of 105° C. over three hours while being stirred under a nitrogen atmosphere, and it was stirred for 1 hour at the same temperature (105° C.) to allow a reaction to proceed. After the reaction, the pressure was reduced to 6.7 kPa at a liquid temperature of 105° C. The same pressure was maintained for 1 hour and excess (unreacted) phosphorus oxychloride was recovered. Thus, 290.8 g of 2-biphenylylphosphorodichloridate (chlorine content: 24.7%) was obtained.
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